Cas no 83164-99-2 (2,3-Naphthalenedicarboxylic acid, 1,4-diphenyl-, dimethyl ester)

83164-99-2 structure
Product name:2,3-Naphthalenedicarboxylic acid, 1,4-diphenyl-, dimethyl ester
2,3-Naphthalenedicarboxylic acid, 1,4-diphenyl-, dimethyl ester Chemical and Physical Properties
Names and Identifiers
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- 2,3-Naphthalenedicarboxylic acid, 1,4-diphenyl-, dimethyl ester
- dimethyl 1,4-diphenylnaphthalene-2,3-dicarboxylate
- DTXSID30574421
- 83164-99-2
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- Inchi: InChI=1S/C26H20O4/c1-29-25(27)23-21(17-11-5-3-6-12-17)19-15-9-10-16-20(19)22(24(23)26(28)30-2)18-13-7-4-8-14-18/h3-16H,1-2H3
- InChI Key: OXVCIBALWLTDOB-UHFFFAOYSA-N
- SMILES: COC(=O)C1=C(C2=CC=CC=C2C(=C1C(=O)OC)C3=CC=CC=C3)C4=CC=CC=C4
Computed Properties
- Exact Mass: 396.13615911g/mol
- Monoisotopic Mass: 396.13615911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 30
- Rotatable Bond Count: 6
- Complexity: 538
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.6Ų
- XLogP3: 6.1
2,3-Naphthalenedicarboxylic acid, 1,4-diphenyl-, dimethyl ester Related Literature
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Mei Zhou RSC Adv., 2016,6, 113322-113326
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2. Benzothiadiazole building units in solution-processable small molecules for organic photovoltaicsJia Du,Michael C. Biewer,Mihaela C. Stefan J. Mater. Chem. A, 2016,4, 15771-15787
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Weiqun Li,Ke Cao,Hongtao Wang,Jiabin Liu,Limin Zhou,Haimin Yao Nanoscale, 2016,8, 5254-5259
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Baojun Lin,Xiaobo Zhou,Heng Zhao,Jian Yuan,Ke Zhou,Kai Chen,Hongbo Wu,Renjun Guo,Manuel A. Scheel,Andrei Chumakov,Yimin Mao,Laili Wang,Zheng Tang,Wei Ma Energy Environ. Sci., 2020,13, 2467-2479
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Chengjie Liu,Wei Yao,Luzhong Zhang,Hanqing Qian,Wei Wu,Xiqun Jiang Chem. Commun., 2010,46, 7566-7568
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